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Compound of Interest

Compound Name: AG-490

Cat. No.: B1684444 Get Quote

Introduction

AG-490, also known as Tyrphostin B42, is a potent and selective inhibitor of several tyrosine

kinases.[1][2] It is widely utilized in cell biology and drug development research to investigate

signal transduction pathways. AG-490 primarily targets Janus kinase 2 (JAK2), playing a

crucial role in the JAK/STAT signaling pathway, which is integral to cell proliferation,

differentiation, and immune response.[3][4] It also exhibits inhibitory effects on the Epidermal

Growth Factor Receptor (EGFR) and ErbB2.[1][5] Given its mechanism of action, AG-490 is a

valuable tool for studying various cancers and inflammatory diseases.[3][6]

The accuracy and reproducibility of experimental results using AG-490 are critically dependent

on the correct preparation and storage of its stock solutions. As AG-490 is insoluble in water,

Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating concentrated stock

solutions suitable for cell culture applications.[1] These application notes provide a detailed

protocol for the preparation, storage, and handling of AG-490 stock solutions to ensure

compound stability and optimal performance in downstream assays.

Data Presentation
Quantitative data for AG-490 and its handling are summarized in the tables below for easy

reference.

Table 1: AG-490 Compound Properties
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Parameter Value Reference

Synonyms

Tyrphostin B42, (E)-N-
benzyl-2-cyano-3-(3,4-
dihydroxyphenyl)acrylami
de

[1]

Molecular Formula C₁₇H₁₄N₂O₃

Molecular Weight 294.30 g/mol

CAS Number 133550-30-8

Appearance Yellow solid

Purity ≥98%

| IC₅₀ Values | ~10 µM (for JAK2), 0.1 µM (for EGFR), 13.5 µM (for ErbB2) |[1][5] |

Table 2: Stock Solution Preparation and Storage Recommendations
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Parameter Recommendation Notes Reference

Recommended

Solvent

Anhydrous
Dimethyl Sulfoxide
(DMSO)

High-purity, sterile
DMSO is essential
to prevent
compound
degradation and
contamination.

[1][7]

Solubility in DMSO ≥14.7 mg/mL

Some sources report

solubility up to 100

mg/mL.

[1][5]

Recommended Stock

Conc.
10-100 mM

Prepare a high-

concentration stock to

minimize the final

DMSO volume in

experiments.

Stock Solution

Storage

-20°C (short-term) or

-80°C (long-term)

Stock solutions are

stable for up to 6

months at -70°C.

[1]

Handling

Aliquot into single-use

volumes. Protect from

light.

Avoid repeated

freeze-thaw cycles.

AG-490 is light-

sensitive.

[1][7]

Working

Concentrations

1-20 µM (JAK2/STAT

inhibition) 0.05-1 µM

(EGFR inhibition)

Optimal concentration

is cell-type dependent

and should be

determined

empirically.

[1]

| Final DMSO in Assay| < 0.5% | High concentrations of DMSO can be cytotoxic. Always

include a vehicle control. |[1][7] |

Experimental Protocols
Protocol 1: Preparation of 10 mM AG-490 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of AG-490 in DMSO. Adjust

calculations for different concentrations.

Materials and Equipment:

AG-490 powder (e.g., Cat. No. 658401, Calbiochem)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protective microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-Weighing Preparations: Before opening, allow the vial of AG-490 powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents moisture condensation on the

compound.

Weighing: Carefully weigh the desired amount of AG-490 powder in a sterile microcentrifuge

tube. For example, weigh 1 mg of AG-490.

Solvent Calculation: Calculate the volume of DMSO required to achieve the desired stock

concentration.

Formula: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example for 1 mg of AG-490 to make a 10 mM stock:

Mass = 0.001 g

Concentration = 0.010 mol/L
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Molecular Weight = 294.30 g/mol

Volume (L) = 0.001 / (0.010 * 294.30) = 0.0003398 L

Volume (µL) = 339.8 µL

Dissolution: Using a calibrated micropipette, add the calculated volume (339.8 µL) of

anhydrous DMSO to the tube containing the AG-490 powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. The solution should be clear. Gentle warming or brief sonication can be used to

aid dissolution if necessary.[1]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile, light-protective cryovials.[1][7]

Labeling and Storage: Clearly label each aliquot with the compound name (AG-490),

concentration (10 mM), solvent (DMSO), and date of preparation. Immediately store the

aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the AG-490 stock solution at room

temperature.

Dilution: Perform a serial dilution of the stock solution directly into pre-warmed cell culture

medium to achieve the desired final working concentration.

Example for a 10 µM working solution from a 10 mM stock (1:1000 dilution): Add 1 µL of

the 10 mM stock solution to 999 µL of cell culture medium.

Fresh Preparation: Always prepare working solutions fresh for each experiment as long-term

storage of diluted solutions is not recommended.[1]

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the highest concentration of AG-490. This is crucial to
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distinguish the effects of the compound from the effects of the solvent.[1]

Visualizations
The following diagrams illustrate the experimental workflow and the targeted biological

pathway.
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Caption: Workflow for AG-490 Stock Solution Preparation.
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Caption: AG-490 inhibits the JAK/STAT signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1684444?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1684444?utm_src=pdf-custom-synthesis
https://ruxolitinib-phosphate.com/index.php?g=Wap&m=Article&a=detail&id=42
https://www.stemcell.com/products/ag-490.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4509956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4509956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4509956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7821583/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7821583/
https://www.apexbt.com/ag-490.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7255460/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7255460/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_AG_7404_Stock_Solution_Preparation_and_Storage.pdf
https://www.benchchem.com/product/b1684444#preparing-ag-490-stock-solution-in-dmso
https://www.benchchem.com/product/b1684444#preparing-ag-490-stock-solution-in-dmso
https://www.benchchem.com/product/b1684444#preparing-ag-490-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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